Cas no 897458-28-5 (N-(3-acetylphenyl)-2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-ylacetamide)

• Product Name: N-(3-acetylphenyl)-2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-ylacetamide
• CAS No: 897458-28-5
• MF: C₂₁H₁₆ClN₃O₂S
• MW: 409.888642311096
• CID: 5480881
• Update Time: 2025-07-01

N-(3-acetylphenyl)-2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide
• N-(3-acetylphenyl)-2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-ylacetamide

• Inchi： 1S/C21H16ClN3O2S/c1-13(26)15-3-2-4-17(9-15)23-20(27)10-18-12-28-21-24-19(11-25(18)21)14-5-7-16(22)8-6-14/h2-9,11-12H,10H2,1H3,(H,23,27)
• InChI Key： VTDNJWVYGKRCBM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(C)=O)=C1)(=O)CC1=CSC2=NC(C3=CC=C(Cl)C=C3)=CN21

Additional information on N-(3-acetylphenyl)-2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-ylacetamide

Professional Introduction to N-(3-acetylphenyl)-2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide (CAS No. 897458-28-5)

N-(3-acetylphenyl)-2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide, identified by its CAS number 897458-28-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The structural framework of N-(3-acetylphenyl)-2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide is characterized by the presence of multiple heterocyclic rings, including an imidazo[2,1-b][1,3]thiazole core. This particular scaffold is known for its ability to interact with various biological targets, thereby influencing a wide range of physiological processes. The incorporation of functional groups such as 3-acetylphenyl and 4-chlorophenyl further enhances its pharmacological potential by modulating its solubility, bioavailability, and binding affinity.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity and improved pharmacokinetic profiles. N-(3-acetylphenyl)-2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide has emerged as a promising candidate in this context due to its unique structural features and demonstrated biological efficacy. Studies have shown that this compound exhibits significant inhibitory effects on various enzymes and receptors involved in inflammatory and infectious diseases.

The imidazo[2,1-b][1,3]thiazole core of N-(3-acetylphenyl)-2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide is particularly noteworthy for its ability to modulate immune responses. Research indicates that this scaffold can interfere with key signaling pathways involved in inflammation and infection, thereby offering a potential therapeutic strategy for conditions such as rheumatoid arthritis and chronic infections. The presence of the 4-chlorophenyl group further enhances its interaction with biological targets by introducing lipophilicity and electronic effects that optimize binding affinity.

In addition to its anti-inflammatory properties, N-(3-acetylphenyl)-2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide has shown promise in the treatment of infectious diseases. Preliminary studies have demonstrated its efficacy against various bacterial and viral pathogens by inhibiting essential enzymes required for their replication and survival. The compound's ability to disrupt microbial biofilms further underscores its potential as an antimicrobial agent.

The synthesis of N-(3-acetylphenyl)-2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide involves a multi-step organic synthesis process that requires precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled the efficient construction of the complex heterocyclic framework. These synthetic methodologies not only ensure high yields but also allow for the introduction of various functional groups that enhance the compound's biological activity.

Ongoing research efforts are focused on optimizing the pharmacokinetic properties of N-(3-acetylphenyl)-2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide. By leveraging computational modeling and structure-based drug design approaches, scientists aim to fine-tune the compound's solubility, metabolic stability, and target specificity. These efforts are crucial for translating preclinical findings into effective therapeutic agents that can be safely administered to patients.

The development of novel pharmaceutical compounds is a highly collaborative endeavor that involves interdisciplinary teams of chemists, biologists, pharmacologists, and clinicians. N-(3-acetylphenyl)-2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide, with its compelling biological profile and synthetic accessibility, represents an excellent example of how interdisciplinary research can lead to the discovery of new drugs. As research progresses，this compound is expected to play a significant role in addressing unmet medical needs across various therapeutic areas.

In conclusion，N-(N-(\textit{CAS No.\ 897458\ -\ 28\ -5})\ ) represents a cutting-edge therapeutic agent with substantial potential in pharmaceutical applications。 Its unique structural features，combined with demonstrated biological efficacy，position it as a valuable asset in the ongoing quest to develop novel treatments for inflammatory，infectious，and other debilitating diseases。 Through continued research and development，this compound is poised to make significant contributions to human health and well-being。